Cas no 1074766-19-0 (4-(1,3-oxazol-5-yl)but-3-en-2-one)

4-(1,3-oxazol-5-yl)but-3-en-2-one structure
1074766-19-0 structure
Product Name:4-(1,3-oxazol-5-yl)but-3-en-2-one
CAS No:1074766-19-0
MF:C7H7NO2
MW:137.135981798172
CID:5869385
PubChem ID:59827841
Update Time:2025-10-16

4-(1,3-oxazol-5-yl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-(1,3-oxazol-5-yl)but-3-en-2-one
    • 1074766-19-0
    • SCHEMBL4882501
    • EN300-1781671
    • Inchi: 1S/C7H7NO2/c1-6(9)2-3-7-4-8-5-10-7/h2-5H,1H3/b3-2+
    • InChI Key: PDHLEJFAOOHZKI-NSCUHMNNSA-N
    • SMILES: O1C=NC=C1/C=C/C(C)=O

Computed Properties

  • Exact Mass: 137.047678466g/mol
  • Monoisotopic Mass: 137.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 43.1Ų

4-(1,3-oxazol-5-yl)but-3-en-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1781671-0.05g
4-(1,3-oxazol-5-yl)but-3-en-2-one
1074766-19-0
0.05g
$1188.0 2023-09-20
Enamine
EN300-1781671-0.1g
4-(1,3-oxazol-5-yl)but-3-en-2-one
1074766-19-0
0.1g
$1244.0 2023-09-20
Enamine
EN300-1781671-0.25g
4-(1,3-oxazol-5-yl)but-3-en-2-one
1074766-19-0
0.25g
$1300.0 2023-09-20
Enamine
EN300-1781671-0.5g
4-(1,3-oxazol-5-yl)but-3-en-2-one
1074766-19-0
0.5g
$1357.0 2023-09-20
Enamine
EN300-1781671-1.0g
4-(1,3-oxazol-5-yl)but-3-en-2-one
1074766-19-0
1g
$1414.0 2023-05-23
Enamine
EN300-1781671-2.5g
4-(1,3-oxazol-5-yl)but-3-en-2-one
1074766-19-0
2.5g
$2771.0 2023-09-20
Enamine
EN300-1781671-5.0g
4-(1,3-oxazol-5-yl)but-3-en-2-one
1074766-19-0
5g
$4102.0 2023-05-23
Enamine
EN300-1781671-10.0g
4-(1,3-oxazol-5-yl)but-3-en-2-one
1074766-19-0
10g
$6082.0 2023-05-23
Enamine
EN300-1781671-1g
4-(1,3-oxazol-5-yl)but-3-en-2-one
1074766-19-0
1g
$1414.0 2023-09-20
Enamine
EN300-1781671-5g
4-(1,3-oxazol-5-yl)but-3-en-2-one
1074766-19-0
5g
$4102.0 2023-09-20

Additional information on 4-(1,3-oxazol-5-yl)but-3-en-2-one

4-(1,3-Oxazol-5-yl)but-3-en-2-one: A Comprehensive Overview

4-(1,3-Oxazol-5-yl)but-3-en-2-one, also known by its CAS number CAS No. 1074766-19-0, is a fascinating compound with a unique structure and a wide range of applications in various fields. This compound belongs to the class of oxazole derivatives, which have been extensively studied due to their versatile properties and potential uses in pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 4-(1,3-Oxazol-5-yl)but-3-en-2-one consists of an oxazole ring fused with a ketone group. The oxazole ring is a five-membered heterocyclic structure containing one oxygen and one nitrogen atom. This arrangement imparts the compound with aromaticity and contributes to its stability and reactivity. The presence of the ketone group further enhances the compound's ability to participate in various chemical reactions, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of oxazole derivatives like CAS No. 1074766-19-0 in drug discovery. Researchers have explored their ability to inhibit specific enzymes and pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that certain oxazole derivatives exhibit potent anti-inflammatory activity by targeting cyclooxygenase enzymes.

In addition to its pharmacological applications, 4-(1,3-Oxazol-5-yl)but-3-en-2-one has also found use in agrochemicals. Its ability to act as a plant growth regulator has been investigated in recent agricultural studies. By modulating plant hormone signaling pathways, this compound can enhance crop yields and improve stress tolerance in plants.

The synthesis of CAS No. 1074766-19_0 involves a series of well-established organic reactions. One common approach is the condensation of an aldehyde with an oxazole derivative in the presence of a catalyst. This method ensures high yield and purity, making it suitable for large-scale production.

In terms of physical properties, 4-(1,3-Oxazol_5_yl)but_3_en_2_one is typically a crystalline solid with a melting point around 150°C. It is soluble in common organic solvents such as dichloromethane and ethyl acetate but exhibits limited solubility in water. These properties make it ideal for use in organic synthesis where solvent compatibility is crucial.

The chemical stability of this compound has been extensively studied under various conditions. It has been found to be stable under normal storage conditions but can undergo degradation under harsh acidic or basic conditions. This information is critical for its safe handling and storage in industrial settings.

In conclusion, CAS No. 1074766_19_0, or 4_(1_3_Oxazol_5_yl)but_3_en_2_one, is a versatile compound with significant potential in multiple fields. Its unique structure, combined with its chemical stability and reactivity, makes it an invaluable tool for researchers and industries alike. As ongoing research continues to uncover new applications for this compound, its role in advancing science and technology is expected to grow even further.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd